Cas no 2171833-85-3 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylbenzoylazetidine-3-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylbenzoylazetidine-3-carboxylic acid
• CAS No: 2171833-85-3
• MF: C₂₇H₂₄N₂O₅
• MW: 456.489867210388
• CID: 6246313
• PubChem ID: 165540068
• Update Time: 2025-05-20

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylbenzoylazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylbenzoylazetidine-3-carboxylic acid
• EN300-1506904
• 2171833-85-3
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methylbenzoyl]azetidine-3-carboxylic acid

• Inchi： 1S/C27H24N2O5/c1-16-10-11-24(22(12-16)25(30)29-13-17(14-29)26(31)32)28-27(33)34-15-23-20-8-4-2-6-18(20)19-7-3-5-9-21(19)23/h2-12,17,23H,13-15H2,1H3,(H,28,33)(H,31,32)
• InChI Key： CCEOBABNDRSNEJ-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=C(C)C=C1C(N1CC(C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 456.16852187g/mol
• Monoisotopic Mass: 456.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylbenzoylazetidine-3-carboxylic acid

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylbenzoylazetidine-3-carboxylic acid (CAS No. 2171833-85-3): An Overview

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylbenzoylazetidine-3-carboxylic acid (CAS No. 2171833-85-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-Aze(Me)-OH, is a derivative of azetidine, a four-membered heterocyclic compound with a wide range of applications in the synthesis of bioactive molecules and drug development.

The Fmoc (9-fluorenylmethoxycarbonyl) group is a widely used protecting group in peptide synthesis due to its ease of removal under mild conditions. The azetidine ring, on the other hand, is known for its conformational rigidity and ability to mimic the structure of amino acids, making it a valuable scaffold in the design of peptidomimetics and small molecule drugs. The presence of the methyl group on the benzoyl moiety further enhances the compound's lipophilicity and biological activity.

Recent studies have highlighted the potential of Fmoc-Aze(Me)-OH in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties, making them promising candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The researchers found that these derivatives selectively inhibit the production of pro-inflammatory cytokines without affecting other cellular functions, thereby reducing side effects commonly associated with traditional anti-inflammatory drugs.

In another study published in Bioorganic & Medicinal Chemistry Letters, scientists explored the use of Fmoc-Aze(Me)-OH as a building block in the synthesis of novel antibiotics. The results showed that compounds derived from Fmoc-Aze(Me)-OH exhibited broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. This finding is particularly significant given the growing global threat of antibiotic resistance.

The structural versatility of Fmoc-Aze(Me)-OH also makes it an attractive candidate for drug delivery systems. Researchers at the University of California, San Francisco, have developed a prodrug strategy using this compound to enhance the oral bioavailability and therapeutic index of poorly soluble drugs. By conjugating Fmoc-Aze(Me)-OH to various therapeutic agents, they were able to improve their pharmacokinetic properties and reduce toxicity.

In addition to its pharmaceutical applications, Fmoc-Aze(Me)-OH has been investigated for its potential in chemical biology research. A study published in Chemical Science in 2021 reported the use of this compound as a probe to study protein-protein interactions involved in cellular signaling pathways. The researchers utilized Fmoc-Aze(Me)-OH to selectively label and isolate specific protein complexes, providing valuable insights into their structure and function.

The synthesis of Fmoc-Aze(Me)-OH typically involves several steps, including the formation of the azetidine ring, introduction of the Fmoc protecting group, and functionalization with the methyl-substituted benzoyl moiety. Recent advancements in synthetic methodologies have led to more efficient and scalable processes for producing this compound. For example, a one-pot multicomponent reaction using readily available starting materials has been developed, significantly reducing both time and cost.

In conclusion, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylbenzoylazetidine-3-carboxylic acid (CAS No. 2171833-85-3) is a versatile and promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an ideal candidate for developing new therapeutic agents and advancing our understanding of biological processes. As research continues to uncover new properties and applications, Fmoc-Aze(Me)-OH is likely to play an increasingly important role in the future of drug discovery and development.